Cas no 930293-17-7 ()
structure
Product Name:
CAS No:930293-17-7
MF:C9H6N2OS
MW:190.221740245819
CID:6714383
PubChem ID:25017328
Update Time:2024-03-02
Chemical and Physical Properties
Names and Identifiers
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- Inchi: 1S/C9H6N2OS/c1-5-4-13-9-7(5)8(12)6(2-10)3-11-9/h3-4H,1H3,(H,11,12)
- InChI Key: ATBJXDSXNIXXNQ-UHFFFAOYSA-N
- SMILES: S1C=C(C)C2C(C(C#N)=CNC1=2)=O
Computed Properties
- Exact Mass: 190.02008399g/mol
- Monoisotopic Mass: 190.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 81.1Ų
Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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